6-(4-Fluorophenyl)-2-({[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4-pyrimidinol

• IUPAC Name: 4-(4-fluorophenyl)-2-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H19FN4O5S/c1-29-16-8-13(9-17(30-2)20(16)31-3)21-26-19(32-27-21)11-33-22-24-15(10-18(28)25-22)12-4-6-14(23)7-5-12/h4-10H,11H2,1-3H3,(H,24,25,28)
• InChI Key: GREPKXOSUZFDLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H19FN4O5S
• Molecular Weight: 470.5 g/mol

Description

6-(4-Fluorophenyl)-2-({[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4-pyrimidinol is a useful research compound. Its molecular formula is C22H19FN4O5S and its molecular weight is 470.48. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Fluorophenyl)-2-({[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4-pyrimidinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Fluorophenyl)-2-({[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4-pyrimidinol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Synthetic Approaches and Characterization : The synthesis of complex molecules incorporating elements like fluorophenyl, pyrimidine, and oxadiazole groups involves various synthetic strategies to achieve desired structural configurations. For instance, compounds with pyrimidine-containing 4H-chromen-4-one derivatives have been designed and synthesized, showing significant inhibitory activities against various bacterial strains, highlighting their potential as new agrochemicals (Su et al., 2020). Another example includes the synthesis of pyrazole derivatives from pyrimidine carbohydrazides, demonstrating the versatility of synthetic methods in accessing these complex structures for biological evaluation (Thangarasu et al., 2019).

Biological and Pharmacological Applications : These compounds have been extensively studied for their biological activities. For example, novel pyrimidine-containing derivatives have shown good antibacterial activity against various pathogens, suggesting their utility in developing new antimicrobial agents (Su et al., 2020). Additionally, derivatives like 1,3,4-oxadiazole have been evaluated for their antitumor and antioxidant activities, indicating potential applications in cancer therapy and protection against oxidative stress (George et al., 2010).